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Compound of Interest

Compound Name: Ethyl 9-bromononanoate

CAS No.: 28598-81-4

Cat. No.: B3021372

Get Quote

Executive Summary
Ethyl 9-bromononanoate (CAS: 28598-81-4) is a critical bifunctional intermediate used

extensively in medicinal chemistry, particularly in the design of Proteolysis Targeting Chimeras

(PROTACs). Its nine-carbon alkyl chain serves as a precise spacer (linker) between an E3

ubiquitin ligase ligand and a target protein ligand. While invaluable for optimizing ternary

complex geometry, its function as an alkylating agent presents specific safety challenges. This

guide synthesizes physical property data, hazard analysis, and field-proven handling protocols

to ensure scientific integrity and personnel safety.

Part 1: Chemical Profile & Hazard Analysis
Physicochemical Properties
Understanding the physical state is the first step in exposure control. Ethyl 9-
bromononanoate is a lipophilic liquid with low volatility at room temperature, but its vapors can

accumulate in headspace or during heating.
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Property Value Relevance to Safety

CAS Number 28598-81-4
Unique Identifier for SDS

retrieval.

Molecular Formula C₁₁H₂₁BrO₂ MW: 265.19 g/mol .

Physical State
Liquid (Colorless to pale

yellow)

Risk of splashes/aerosols

during transfer.

Boiling Point
~144–145°C (at reduced

pressure)

High thermal stability, but

degradation may release HBr.

Density 1.17 g/cm³
Heavier than water; sinks in

aqueous spills.

Solubility
Soluble in DCM, EtOAc,

DMSO; Insoluble in water

Requires organic solvents for

spill cleanup.

GHS Hazard Identification
As an alkyl bromide, this compound acts as an electrophile capable of alkylating biological

macromolecules (DNA/proteins).

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation (if heated or aerosolized).

Mechanism of Toxicity: The terminal bromine atom is a good leaving group, making the

terminal carbon susceptible to nucleophilic attack by amino or thiol groups in biological

tissue, leading to chemical burns or sensitization.
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Part 2: Engineering Controls & PPE (The "First Line
of Defense")
Primary Containment (Engineering Controls)

Fume Hood: All operations involving open transfers or heating must be performed in a

certified chemical fume hood with a face velocity of 80–100 fpm.

Vacuum Traps: When stripping solvents or distilling, use a secondary cold trap (liquid N₂ or

dry ice/acetone) to prevent brominated vapors from entering the pump oil or exhaust system.

Personal Protective Equipment (PPE)
Standard nitrile gloves may offer insufficient protection against prolonged contact with

halogenated esters.

Hand Protection:

Splash Contact: Double-gloved Nitrile (minimum 0.11 mm thickness).

Prolonged Handling/Spill Cleanup: Silver Shield® (Laminate) or Viton® gloves are

recommended due to the compound's lipophilicity and penetrating power.

Eye Protection: Chemical splash goggles. Face shields are mandatory if the reaction volume

exceeds 500 mL or involves heating >60°C.

Part 3: Field-Proven Synthesis Protocol
Context: The following protocol illustrates the safe use of Ethyl 9-bromononanoate in a typical

PROTAC linker synthesis (N-alkylation of an amine-containing ligand).

Protocol: N-Alkylation of a Secondary Amine Ligand
This workflow emphasizes safety checkpoints alongside chemical yield.

Reagents:

Amine Ligand (1.0 equiv)
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Ethyl 9-bromononanoate (1.2 equiv)

Base: K₂CO₃ (3.0 equiv) or DIPEA (2.5 equiv)

Solvent: Acetonitrile (MeCN) or DMF

Step-by-Step Methodology:

Preparation (Safety Check):

Inspect glassware for micro-cracks (critical for heated reactions).

Pre-weighing: Weigh Ethyl 9-bromononanoate into a tared vial inside the fume hood. If

the balance is outside, use a secondary container to transport the closed vial.

Reaction Setup:

Dissolve the amine ligand in anhydrous MeCN.

Add the base (K₂CO₃).

Add Ethyl 9-bromononanoate dropwise via syringe. Why? Dropwise addition prevents

localized high concentrations and controls exotherms, though this reaction is generally

slow.

Thermal Activation:

Heat the mixture to 60–80°C.

Reflux Condenser: Ensure the condenser water is flowing before heating.

Vapor Control: Attach a nitrogen balloon or bubbler to the top of the condenser to maintain

positive pressure and prevent escape of brominated vapors.

Monitoring & Quenching:

Monitor via LC-MS. The bromine isotope pattern (1:1 ratio of ⁷⁹Br:⁸¹Br) will disappear as

the product forms, replaced by the product's mass.
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Quenching: Cool to room temperature. Dilute with EtOAc. Wash with water.

Caution: The aqueous wash will contain residual bromide ions but potentially traces of

unreacted alkyl bromide. Treat aqueous waste as hazardous until verified.

Purification:

Concentrate the organic layer.

Flash Chromatography: Use a well-ventilated hood. Silica gel can retain alkylating agents;

dispose of solid silica waste in a sealed, labeled container immediately after the column is

run.

Part 4: Emergency Response & Waste Disposal
Spill Management
Scenario: 10 mL spill of Ethyl 9-bromononanoate on the fume hood floor.

Alert: Announce the spill to lab personnel.

PPE Upgrade: Don Silver Shield gloves and a respirator if outside the hood (organic vapor

cartridge).

Absorb: Do not use paper towels (fire risk if flammable solvents are present). Use an inert

absorbent (vermiculite or sand).

Decontaminate: Wipe the surface with a dilute solution of ethanolamine or aqueous

ammonia. Chemistry: The amine reacts with the residual alkyl bromide to form a water-

soluble, non-volatile ammonium salt, effectively neutralizing the alkylating hazard.

Waste Disposal
Segregation: Do not mix with strong oxidizers (e.g., nitric acid waste) to prevent the

generation of bromine gas.

Labeling: Clearly tag waste as "Halogenated Organic Solvent - Alkyl Bromide."
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Part 5: Visualization
The following diagram illustrates the decision logic for the safe N-alkylation workflow described

above.
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Caption: Logic flow for the safe handling and reaction of Ethyl 9-bromononanoate,

emphasizing engineering controls and spill response loops.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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